DENV2-IN-3
Overview
Description
DENV2-IN-3 is a selective inhibitor of the DENV2 protease which inhibits flavivirus protease through targeted covalent modification of active site serine, contrary to an allosteric binding mechanism.
Scientific Research Applications
1. Diagnostic Applications
- Electrochemical Peptide Sensor for Dengue Fever Biomarker NS1 : A study by Lim et al. (2018) developed an electrochemical sensor to detect the Dengue virus type 2 NS1 (DENV2 NS1) protein, a biomarker for dengue fever diagnosis. They used polyvalent phage display to identify unique affinity peptides binding to the NS1 protein.
2. Drug Discovery
- In-Silico Studies of Benzylidene Indanone Derivatives : Research by Mohd Nesfu et al. (2019) focused on in-silico studies of synthesised indanone derivatives as inhibitors for the DENV-2 NS2B/NS3 protease. They employed the Lamarckian genetic algorithm in Autodock 4.2 to analyze the binding modes of these compounds.
3. Vaccine Development
- Quaternary Structure Epitope on DENV2 : A study by Gallichotte et al. (2015) identified a major site on the DENV2 envelope protein targeted by neutralizing antibodies, crucial for vaccine development. They used human monoclonal antibodies isolated from dengue cases and created a recombinant DENV to map the target of DENV2 polyclonal neutralizing antibodies.
4. Antiviral Research
- Novel Small-Molecule Inhibitor Discovery : Viswanathan et al. (2014) Viswanathan et al. (2014) reported the discovery of a novel small-molecule inhibitor of the DENV protease (NS2B-NS3pro) using a Web-based portal for virtual screening. This leads to potential new treatments for dengue virus infection.
5. Molecular Imaging
- Peptide-Conjugated Phosphorodiamidate Morpholino Oligomers : Victorio et al. (2020) Victorio et al. (2020) explored using antisense oligonucleotides, initially developed as antivirals for DENV2, as molecular probes for imaging viral infections. They assessed their validity as in situ molecular imaging probes for tracking cellular DENV2 infection.
properties
Product Name |
DENV2-IN-3 |
|---|---|
Molecular Formula |
C28H22N2O4S |
Molecular Weight |
482.55 |
IUPAC Name |
3-([1,1'-Biphenyl]-4-yloxy)-5-methyl-1-((4-phenoxyphenyl)sulfonyl)-1H-pyrazole |
InChI |
InChI=1S/C28H22N2O4S/c1-21-20-28(34-26-14-12-23(13-15-26)22-8-4-2-5-9-22)29-30(21)35(31,32)27-18-16-25(17-19-27)33-24-10-6-3-7-11-24/h2-20H,1H3 |
InChI Key |
XQAYVALGPSIKLE-UHFFFAOYSA-N |
SMILES |
O=S(N1N=C(OC2=CC=C(C3=CC=CC=C3)C=C2)C=C1C)(C4=CC=C(OC5=CC=CC=C5)C=C4)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DENV2 IN-3; DENV2-IN 3; DENV2-IN-3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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